
Essential Guide to the Proper Disposal of GDC-
0879

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GDC-0879

Cat. No.: B1683923 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GDC-0879 containing detailed disposal

instructions is not readily available in the public domain. The following procedures are based on

general best practices for the disposal of potent, biologically active small molecules, kinase

inhibitors, and cytotoxic compounds used in a laboratory setting. Researchers must always

consult with their institution's Environmental Health and Safety (EHS) department and adhere

to all local, state, and federal regulations.

The proper management and disposal of GDC-0879 are critical for ensuring the safety of

laboratory personnel and protecting the environment. As a potent B-Raf inhibitor, GDC-0879
and all materials that have come into contact with it should be handled as hazardous waste

from the point of generation through to final disposal.

Hazard Profile and Key Safety Principles
Given that GDC-0879 is a potent kinase inhibitor, it should be handled with a high degree of

caution. The primary safety concerns involve preventing exposure through inhalation, skin

contact, or ingestion. All handling of the solid compound and its solutions should be conducted

within a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE),

including a lab coat, safety glasses with side shields, and chemical-resistant gloves, is

mandatory.

Waste Segregation and Disposal Procedures
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Proper segregation of waste is the foundation of a safe disposal plan. All waste contaminated

with GDC-0879 must be classified as hazardous chemical waste and must not be disposed of

in regular trash or down the drain.[1][2][3]

1. Unused or Expired Solid GDC-0879:

Step 1: Keep the compound in its original, securely sealed container.

Step 2: Clearly label the container with the chemical name ("GDC-0879"), CAS number

(905281-76-7), and a "Hazardous Waste" label.

Step 3: Store the container in a designated and secure Satellite Accumulation Area (SAA)

until it is collected by the institution's EHS personnel.[1]

2. Liquid Waste Containing GDC-0879 (e.g., solutions in DMSO):

Step 1: Collect all solutions in a dedicated, leak-proof, and chemically compatible hazardous

waste container.

Step 2: The container must be clearly labeled with "Hazardous Waste," the chemical name

("GDC-0879"), the solvent used (e.g., DMSO), and the estimated concentration.

Step 3:Under no circumstances should this waste be poured down the sink.[1][2]

Step 4: Store the sealed container in the SAA for EHS pickup.

3. Contaminated Laboratory Supplies (Solid Waste):

Step 1: All disposable items that have had direct contact with GDC-0879 (e.g., pipette tips,

tubes, gloves, weighing papers, bench paper) must be collected as solid hazardous waste.

[4]

Step 2: Place these items into a designated, durable, and clearly labeled hazardous waste

bag or container. These are often color-coded, for instance, in yellow or purple containers

designated for cytotoxic waste.[5][6]

Step 3: When the container is three-quarters full, seal it securely and store it in the SAA for

collection.[7]
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4. Contaminated Sharps:

Step 1: Needles, syringes, or any other sharps contaminated with GDC-0879 must be

disposed of immediately into a designated, puncture-proof sharps container for hazardous

chemical waste.[4][5]

Step 2: The sharps container must be clearly labeled for cytotoxic or hazardous chemical

waste.

Step 3: Once the container is full to the indicated line, it should be sealed and stored in the

SAA.

Decontamination Procedures
Glassware and Surfaces:

Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that can

dissolve GDC-0879 (such as DMSO or ethanol). This rinsate must be collected as hazardous

liquid waste.[8]

Secondary Wash: After the initial decontamination rinse, wash the glassware or surface with

a laboratory detergent and water.

Final Rinse: Perform a final rinse with water.

Chemical and Physical Properties of GDC-0879
The following table summarizes key quantitative data for GDC-0879, which is important for its

handling and for EHS personnel to manage its disposal.
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Property Value

Molecular Formula C₁₉H₁₈N₄O₂

Molecular Weight 334.37 g/mol

CAS Number 905281-76-7

Appearance Solid (White to light brown)

Solubility
Insoluble in water and ethanol; Soluble in

DMSO (≥16.7 mg/mL)[5]

Storage Temperature Store at -20°C[9]

GDC-0879 Disposal Workflow
The following diagram outlines the logical steps for the proper segregation and disposal of

waste contaminated with GDC-0879.
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Caption: Workflow for the segregation and disposal of GDC-0879 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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